Cas no 1261269-56-0 (3,5-dibromo-6-methoxy-2-pyridinamine)

3,5-dibromo-6-methoxy-2-pyridinamine Chemical and Physical Properties
Names and Identifiers
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- 3,5-dibromo-6-methoxy-2-pyridinamine
- 1261269-56-0
- G10123
- 3,5-dibromo-6-methoxypyridin-2-amine
- SCHEMBL25378985
- 3,5-dibromo-6-methoxy-pyridin-2-ylamine
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- MDL: MFCD18253536
- Inchi: InChI=1S/C6H6Br2N2O/c1-11-6-4(8)2-3(7)5(9)10-6/h2H,1H3,(H2,9,10)
- InChI Key: ZNWSYPPJZPGVFO-UHFFFAOYSA-N
- SMILES: COC1=C(C=C(C(=N1)N)Br)Br
Computed Properties
- Exact Mass: 281.88264g/mol
- Monoisotopic Mass: 279.88469g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.1Ų
- XLogP3: 2.2
3,5-dibromo-6-methoxy-2-pyridinamine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | D633255-5g |
3,5-Dibromo-6-methoxy-2-pyridinamine |
1261269-56-0 | 97% | 5g |
$985 | 2024-08-03 | |
eNovation Chemicals LLC | D633255-5g |
3,5-Dibromo-6-methoxy-2-pyridinamine |
1261269-56-0 | 97% | 5g |
$985 | 2025-03-01 | |
eNovation Chemicals LLC | D633255-1g |
3,5-Dibromo-6-methoxy-2-pyridinamine |
1261269-56-0 | 97% | 1g |
$685 | 2024-08-03 | |
eNovation Chemicals LLC | D633255-1g |
3,5-Dibromo-6-methoxy-2-pyridinamine |
1261269-56-0 | 97% | 1g |
$685 | 2025-02-19 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1642394-500mg |
3,5-Dibromo-6-methoxypyridin-2-amine |
1261269-56-0 | 98% | 500mg |
¥2557.00 | 2024-08-09 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1642394-1g |
3,5-Dibromo-6-methoxypyridin-2-amine |
1261269-56-0 | 98% | 1g |
¥4252.00 | 2024-08-09 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1642394-5g |
3,5-Dibromo-6-methoxypyridin-2-amine |
1261269-56-0 | 98% | 5g |
¥12083.00 | 2024-08-09 | |
eNovation Chemicals LLC | D633255-5g |
3,5-Dibromo-6-methoxy-2-pyridinamine |
1261269-56-0 | 97% | 5g |
$985 | 2025-02-19 | |
eNovation Chemicals LLC | D633255-1g |
3,5-Dibromo-6-methoxy-2-pyridinamine |
1261269-56-0 | 97% | 1g |
$685 | 2025-03-01 |
3,5-dibromo-6-methoxy-2-pyridinamine Related Literature
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O. Yu. Emelina,I. V. Vorotyntsev,E. S. Grebennikova,A. N. Petukhov,A. I. Akhmetshina,T. S. Sazanova,V. V. Loskutov RSC Adv., 2015,5, 65674-65683
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Bastian C. Krüger,Sven Meyer,Roman J. V. Wagner,Tim Schäfer Phys. Chem. Chem. Phys., 2017,19, 19896-19903
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Bhavin Siritanaratkul,Clare F. Megarity,Thomas G. Roberts,Thomas O. M. Samuels,Martin Winkler,Jamie H. Warner,Thomas Happe,Fraser A. Armstrong Chem. Sci., 2017,8, 4579-4586
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Jia-Hao Wu,Wen-Chang Chen,Guey-Sheng Liou Polym. Chem., 2016,7, 1569-1576
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Benjamin P. de Laune,Mariana J. Whitaker,Jose F. Marco,Michael F. Thomas,Frank J. Berry,Martin R. Lees,Colin Greaves J. Mater. Chem. C, 2017,5, 4985-4995
Additional information on 3,5-dibromo-6-methoxy-2-pyridinamine
Comprehensive Overview of 3,5-Dibromo-6-methoxy-2-pyridinamine (CAS No. 1261269-56-0): Properties, Applications, and Industry Insights
3,5-Dibromo-6-methoxy-2-pyridinamine (CAS No. 1261269-56-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This brominated pyridine derivative features a methoxy group at the 6-position and an amine at the 2-position, making it a versatile intermediate for synthesizing more complex molecules. Its molecular formula, C6H6Br2N2O, and molecular weight of 281.93 g/mol highlight its potential for precise chemical modifications.
In recent years, the demand for halogenated pyridines like 3,5-Dibromo-6-methoxy-2-pyridinamine has surged, driven by their applications in drug discovery and crop protection. Researchers frequently search for "synthesis methods for brominated pyridines" or "uses of 6-methoxy-2-pyridinamine derivatives," reflecting the compound's relevance in modern chemistry. Its electron-rich aromatic system allows for selective functionalization, enabling the development of targeted bioactive molecules.
The compound's solubility profile (moderate in organic solvents like DMSO and methanol but low in water) makes it suitable for cross-coupling reactions, a topic trending in green chemistry forums. Environmental concerns have spurred interest in "sustainable halogenation techniques," where 3,5-Dibromo-6-methoxy-2-pyridinamine serves as a model substrate for optimizing atom-efficient protocols. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for high-yield synthetic routes.
Beyond laboratories, this compound aligns with the growing focus on "precision agriculture." Its structural motifs are explored in designing next-generation pesticides with reduced ecological impact—addressing searches like "eco-friendly agrochemical intermediates." Additionally, its potential in metal-organic frameworks (MOFs) for catalytic applications is under investigation, tapping into the "MOFs for sustainable chemistry" trend.
Regulatory compliance remains a priority for users handling 3,5-Dibromo-6-methoxy-2-pyridinamine. While not classified as hazardous under standard guidelines, proper storage conditions (e.g., inert atmosphere, low humidity) are recommended to maintain stability. The compound's thermal decomposition data and MSDS documentation are frequently queried, emphasizing the industry's commitment to safe handling practices.
In summary, 3,5-Dibromo-6-methoxy-2-pyridinamine (CAS No. 1261269-56-0) exemplifies the intersection of innovative chemistry and industrial applicability. Its role in advancing pharmaceutical intermediates and agrochemical research ensures its continued prominence in scientific literature and patent filings worldwide.
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